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Compound of Interest

Compound Name: L-745870

Cat. No.: B1674075

This technical support center provides researchers, scientists, and drug development
professionals with troubleshooting guides and frequently asked questions (FAQs) regarding the
solubility of L-745,870 in water and DMSO.

Frequently Asked Questions (FAQS)
Q1: What is the expected solubility of L-745,870 in DMSO and water?

Al: The solubility of L-745,870 depends on whether it is in its base form or a salt form

(hydrochloride or trihydrochloride). The salt forms generally exhibit significantly higher aqueous
solubility.

Data Presentation: Solubility of L-745,870 and its Salts
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Maximum Maximum
Compound . .
F Solvent Concentration Concentration Notes
orm
(mg/mL) (mM)
Requires
L-745,870 (Base) DMSO 25 mg/mL 76.49 mM o
sonication.[1]
L-745,870 Saturation
) Water > 100 mg/mL > 275.27 mM
hydrochloride unknown.[2]
Requires
DMSO 32.26 mg/mL 88.80 mM o
sonication.[2]
L-745,870
) ) Water 43.62 mg/mL 100 mM
trihydrochloride

Q2: I am having trouble dissolving L-745,870 in DMSO. What could be the issue?

A2: Difficulty in dissolving L-745,870 or its hydrochloride salt in DMSO is a common issue that
can be attributed to the hygroscopic nature of DMSO.[1][2] DMSO readily absorbs moisture
from the air, and this water content can significantly reduce the solubility of the compound.

Troubleshooting Steps:

e Use fresh, high-quality DMSO: Always use a new, unopened bottle or a properly stored
aliquot of anhydrous DMSO.[1][2]

e Sonication: Use an ultrasonic bath to aid dissolution.[1][2]

e Gentle Warming: If sonication is not sufficient, gentle warming of the solution can help. Be
cautious with temperature to avoid compound degradation.[1]

Q3: How should I prepare a stock solution of L-745,870 for my experiments?

A3: The protocol for preparing a stock solution depends on the intended use (in vitro vs. in vivo)
and the specific form of the compound you have.

Experimental Protocols
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Protocol 1: Preparing a Stock Solution in DMSO (for in vitro use)

This protocol is suitable for preparing a concentrated stock solution for cell culture and other in
vitro assays.

Weigh the Compound: Accurately weigh the required amount of L-745,870 powder.

o Add Solvent: Add the calculated volume of fresh, anhydrous DMSO to achieve the desired
concentration (e.g., for a 10 mM stock).

 Aid Dissolution: Vortex the solution briefly. If the compound does not fully dissolve, place the
vial in an ultrasonic water bath until the solution is clear.[1][2]

o Storage: Once dissolved, aliquot the stock solution into smaller, single-use vials to avoid
repeated freeze-thaw cycles.[1][2] Store aliquots at -20°C for short-term (up to 1 month) or
-80°C for long-term storage (up to 6 months).[1][2][3]

Protocol 2: Preparing a Dosing Solution for in vivo Experiments

For animal studies, L-745,870 is often administered in a vehicle containing co-solvents to
ensure solubility and stability. It is recommended to prepare these solutions fresh on the day of
use.[4]

Vehicle Formulation 1: PEG300/Tween-80/Saline This formulation results in a clear solution
with a solubility of at least 2.5 mg/mL (7.65 mM).[1][4]

o Prepare a DMSO Stock: First, prepare a concentrated stock solution in DMSO (e.g., 25
mg/mL) as described in Protocol 1.

e Add Co-solvents: For a 1 mL final solution, follow these steps sequentially:[4]

[¢]

Take 100 pL of the 25 mg/mL DMSO stock solution.

[¢]

Add 400 pL of PEG300 and mix thoroughly.

[e]

Add 50 pL of Tween-80 and mix thoroughly.

o

Add 450 pL of saline to reach the final volume of 1 mL.
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» Final Solution: The final solvent composition will be 10% DMSO, 40% PEG300, 5% Tween-
80, and 45% Saline.[1]

Vehicle Formulation 2: Corn Oil This formulation also yields a clear solution with a solubility of
at least 2.5 mg/mL (7.65 mM).[1]

e Prepare a DMSO Stock: Prepare a concentrated stock in DMSO as described above.
e Add Corn Oil: For a 1 mL final solution, add 100 pL of the DMSO stock to 900 pL of corn oil.
» Final Solution: The final solvent composition will be 10% DMSO and 90% Corn Oil.[1]

Troubleshooting Workflow

If you encounter solubility issues, the following workflow can help diagnose and solve the
problem.
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Caption: Troubleshooting workflow for L-745,870 dissolution issues.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1674075#|-745-870-solubility-in-water-and-dmso]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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